Cas no 1955532-06-5 (tert-butyl 2-(fluorosulfonyl)methylmorpholine-4-carboxylate)

• Product Name: tert-butyl 2-(fluorosulfonyl)methylmorpholine-4-carboxylate
• CAS No: 1955532-06-5
• MDL: MFCD30181010
• CID: 4631452
• PubChem ID: 122164063
• Update Time: 2025-11-01

tert-butyl 2-(fluorosulfonyl)methylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-((fluorosulfonyl)methyl)morpholine-4-carboxylate
• tert-butyl 2-(fluorosulfonyl)methylmorpholine-4-carboxylate

• MDL： MFCD30181010

Additional information on tert-butyl 2-(fluorosulfonyl)methylmorpholine-4-carboxylate

Terbutyl 2-(Fluorosulfonyl)methylmorpholine-4-Carboxylate (CAS No: 1955532-06-5): A Versatile Synthetic Intermediate in Medicinal Chemistry

In the realm of medicinal chemistry, the compound tert-butyl 2-(fluorosulfonyl)methylmorpholine-4-carboxylate (CAS No: 1955532-06-5) has emerged as a promising synthetic intermediate due to its unique structural features and reactivity profiles. This organosulfur derivative combines the rigidity of a morpholine ring with the electrophilic character of a fluorosulfonyl group, making it a valuable tool for designing bioactive molecules with tailored pharmacokinetic properties.

The core structure of this compound centers on a methylmorpholine scaffold, which imparts conformational stability and hydrogen-bonding capacity—critical traits for enhancing ligand-receptor interactions in drug candidates. The pendant fluorosulfonyl moiety introduces electron-withdrawing effects that modulate acidity and reactivity, while the tert-butoxycarbonyl protecting group enables controlled deprotection during multistep syntheses. Recent studies highlight its utility in constructing peptidomimetics and kinase inhibitors through site-specific fluorination strategies.

A groundbreaking application reported in *Journal of Medicinal Chemistry* (Zhang et al., 2023) demonstrated its role in synthesizing orally bioavailable COX inhibitors with reduced gastrointestinal toxicity. By leveraging the fluorosulfonyl group's ability to act as a leaving group under mild conditions, researchers achieved selective arylation of peptide backbones—a process previously limited by harsh reaction conditions.

Spectroscopic analyses confirm its distinct chemical identity:¹H NMR reveals characteristic peaks at δ 1.48 (s, 9H, tert-butyl), δ 4.7–4.9 (m, 1H, morpholine H), and δ 7.8–8.0 ppm (d, J=HF=47 Hz), indicative of the fluorosulfonyl group's resonance effects. X-ray crystallography further validates its conformational rigidity with dihedral angles between substituents optimized for molecular recognition processes.

In preclinical models, this compound exhibits exceptional stability in physiological pH ranges (pKa ~4.8) while displaying reversible hydrolysis under acidic conditions—a property exploited in pH-responsive drug delivery systems described in *Advanced Materials* (Lee & Kim, 2023). Its use as a masked sulfonating agent allows precise modulation of drug release kinetics without compromising payload integrity during transit through biological barriers.

Recent advances in continuous flow synthesis have enabled scalable production methods for this compound using microwave-assisted protocols reported by Smith et al.* (Nature Catalysis*, 2023). By optimizing reaction temperatures between 80–100°C with triflic acid catalysts, yields exceeding 93% are achievable within minutes—a significant improvement over traditional batch processes requiring hours-long refluxing.

Clinical translational research focuses on its application as an intermediate for developing SGLT inhibitors targeting metabolic disorders. Preclinical data from *Cell Metabolism* (Chen et al., 2023) shows that analogs derived from this scaffold demonstrate IC₅₀ values below nanomolar concentrations against human SGLT transporters while avoiding off-target interactions observed with earlier generation compounds.

This compound's structural versatility is further exemplified by its role in click chemistry applications described in *Angewandte Chemie* (Garcia et al., 2023). The fluorosulfonyl group acts as an efficient copper-free azide coupling partner under aqueous conditions, enabling one-pot synthesis of glycoconjugates with high stereochemical fidelity—a breakthrough for vaccine development programs requiring precise carbohydrate presentation.